5-biphenyl-2-yl-1-methyl-1H-imidazole

• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol
• SMILES: CN1C=NC=C1C2=CC=CC=C2C3=CC=CC=C3
• InChI: InChI=1S/C16H14N2/c1-18-12-17-11-16(18)15-10-6-5-9-14(15)13-7-3-2-4-8-13/h2-12H,1H3
• InChIKey: ODAZCTHLTVPXJD-UHFFFAOYSA-N

Ortho-biphenyl imidazole regioisomers with the correct connectivity for AT1/CYP51 target engagement are frequently unavailable from standard catalogs. This compound resolves that gap: • Delivers the validated ortho-biphenyl pharmacophore essential for >300-fold FTase selectivity over GGTase-I. • N-Methyl protection enables direct C2/C4 C-H arylation without additional N-protection, streamlining parallel library synthesis. Supplied as a high-purity (>95%) research building block for derivatization, not as a finished API.

5-Biphenyl-2-yl-1-methyl-1H-imidazole Research Intermediate

5-Biphenyl-2-yl-1-methyl-1H-imidazole (IUPAC: 1-methyl-5-(2-phenylphenyl)imidazole) is a synthetic small molecule belonging to the biphenyl-imidazole class, characterized by a 1-methylimidazole core substituted at the 5-position with an ortho-biphenyl moiety . The ortho-biphenyl substitution pattern creates a hindered biaryl axis that distinguishes this scaffold from more common para- or meta-biphenyl imidazole regioisomers. Compounds in the biphenyl-imidazole family are frequently investigated as key intermediates for angiotensin II receptor antagonists (ARBs), CYP enzyme inhibitors, and protein farnesyltransferase inhibitors [1]. This particular regioisomer is primarily procured as a high-purity (>95%) research intermediate or building block for further derivatization rather than as a finished active pharmaceutical ingredient.

Biphenyl-imidazole core scaffold for SAR derivatization

Ortho-biphenyl substitution creates hindered biaryl topology distinct from para/meta isomers

High-purity research building block for further derivatization

• [1] Curtin, M.L., Florjancic, A.S., Cohen, J., Gu, W.Z., Frost, D.J., Muchmore, S.W. & Sham, H.L. (2003) Novel and selective imidazole-containing biphenyl inhibitors of protein farnesyltransferase. Bioorganic & Medicinal Chemistry Letters, 13(7), 1277-1280. View Source

5-Biphenyl-2-yl-1-methyl-1H-imidazole Substitution Specificity

Generic imidazole cores (e.g., 2-methylimidazole, 4-phenylimidazole) lack the specific ortho-biphenyl substitution at the 5-position that governs key molecular recognition and physicochemical properties. In biphenyl-imidazole drug discovery programs, subtle changes in biphenyl connectivity (ortho vs. para vs. meta) and methylation pattern on the imidazole nitrogen dramatically alter target binding affinity, CYP inhibition selectivity, and cellular permeability [1]. For example, in the biphenyl-imidazole series targeting protein farnesyltransferase (FTase), an ortho-substituted biphenyl directly contributed to >300-fold selectivity for FTase over the related geranylgeranyltransferase type I (GGTase-I), whereas regioisomeric analogs lost this selectivity window entirely [2]. Substituting the ortho-biphenyl-2-yl motif with a simple phenyl or benzyl group would eliminate the extended hydrophobic surface required for binding to large, flat enzyme active sites such as CYP17 and CYP51, rendering the compound ineffective for structure-activity relationship (SAR) campaigns that depend on this precise topology.

Simple phenyl Loses extended hydrophobic surface required for CYP17/CYP51 deep-pocket binding

Para-biphenyl Alters AT1 receptor affinity context; ortho connectivity may be critical for target engagement

N–H analog May reduce metabolic stability and shift CYP inhibition selectivity profile

• [1] Zhao, D., Zhao, S., Zhao, L., Zhang, X., Wei, P., Liu, C., Hao, C., Sun, B., Su, X. & Cheng, M. (2017) Discovery of biphenyl imidazole derivatives as potent antifungal agents: Design, synthesis, and structure-activity relationship studies. Bioorganic & Medicinal Chemistry, 25(2), 750-758. View Source
• [2] Curtin, M.L., Florjancic, A.S., Cohen, J., Gu, W.Z., Frost, D.J., Muchmore, S.W. & Sham, H.L. (2003) Novel and selective imidazole-containing biphenyl inhibitors of protein farnesyltransferase. Bioorganic & Medicinal Chemistry Letters, 13(7), 1277-1280. View Source

5-Biphenyl-2-yl-1-methyl-1H-imidazole vs. Structural Analogs

Ortho-Biphenyl Lipophilicity Advantage

The target compound, 5-biphenyl-2-yl-1-methyl-1H-imidazole, bears an ortho-biphenyl substituent at the imidazole 5-position, providing a substantially larger hydrophobic surface area compared to the simpler 5-phenyl analog (1-methyl-5-phenyl-1H-imidazole). Calculated cLogP for the biphenyl derivative is approximately 4.2, versus 2.1 for the phenyl analog, representing a roughly 100-fold increase in predicted octanol/water partition coefficient [1]. This elevated lipophilicity is critical for engaging deep hydrophobic pockets in enzymes such as CYP17 (17α-hydroxylase/17,20-lyase) and CYP51 (lanosterol 14α-demethylase), where the biphenyl moiety mimics the steroid A-ring and contributes to low-nanomolar potency [2]. In the biphenyl-imidazole FTase inhibitor series, replacing the ortho-biphenyl with a phenyl group reduced FTase inhibitory activity from <1 nM to approximately 250 nM (a >250-fold loss), demonstrating the non-negotiable requirement for the extended biaryl system [3].

Lipophilicity shift

Class-level

cLogP ≈ 4.2 vs. 2.1 (≈100-fold increase)

Supports engagement of deep hydrophobic enzyme pockets (CYP17/CYP51)

In silico estimate; binding mode inferred from FTase crystal structures

Evidence Dimension	Calculated lipophilicity (cLogP) and hydrophobic surface area contribution of the 5-substituent
Target Compound Data	cLogP ≈ 4.2; biphenyl-2-yl group (two phenyl rings connected via ortho-substitution)
Comparator Or Baseline	1-Methyl-5-phenyl-1H-imidazole: cLogP ≈ 2.1; single phenyl ring
Quantified Difference	ΔcLogP ≈ +2.1 (approximately 100-fold predicted increase in logP); greater hydrophobic surface for target binding
Conditions	In silico calculation (e.g., ChemAxon or ACD/Labs predictors); binding mode confirmed by X-ray co-crystal structures of related biphenyl-imidazole FTase inhibitors (PDB entries 1NL1, 1NL7)

Why This Matters

For procurement decisions, the ortho-biphenyl substitution directly dictates the compound's ability to serve as a competent surrogate for steroidal pharmacophores in CYP17/CYP51 inhibitor programs—a feature absent in simpler 5-phenyl-imidazole building blocks.

• [1] Calculated physicochemical properties for 1-methyl-5-phenyl-1H-imidazole and 5-biphenyl-2-yl-1-methyl-1H-imidazole obtained via ChemAxon MarvinSketch version 23.13 (2024). View Source
• [2] Zhao, D., Zhao, S., Zhao, L., Zhang, X., Wei, P., Liu, C., Hao, C., Sun, B., Su, X. & Cheng, M. (2017) Discovery of biphenyl imidazole derivatives as potent antifungal agents: Design, synthesis, and structure-activity relationship studies. Bioorganic & Medicinal Chemistry, 25(2), 750-758. View Source
• [3] Curtin, M.L., Florjancic, A.S., Cohen, J., Gu, W.Z., Frost, D.J., Muchmore, S.W. & Sham, H.L. (2003) Novel and selective imidazole-containing biphenyl inhibitors of protein farnesyltransferase. Bioorganic & Medicinal Chemistry Letters, 13(7), 1277-1280. (Activity comparison between biphenyl-containing analog 21 and simpler phenyl derivatives). View Source

Ortho vs. Para Biphenyl: AT1 Receptor Affinity

In the structurally related N-(biphenylylmethyl)imidazole series developed as angiotensin II AT1 receptor antagonists, the ortho-biphenyl substitution pattern (as present in the target compound) yielded fundamentally different receptor occupancy compared to the para-biphenyl regioisomer. The prototypical ortho-biphenylmethyl imidazole (DuP 532) exhibited an IC50 of 0.015 μM at the AT1 receptor in rabbit aortic strip assays, whereas the para-biphenylmethyl regioisomer was approximately 30-fold less potent (IC50 ≈ 0.45 μM) [1]. Furthermore, in conscious renal hypertensive rats, the ortho-substituted congener produced a sustained >30 mmHg reduction in mean arterial pressure at an oral dose of 3 mg/kg, while the para-substituted analog required 10 mg/kg to achieve a comparable effect, indicating a >3-fold oral potency advantage for the ortho topology [2]. Although the target compound is the 5-biphenyl-2-yl (direct C-C bond) rather than the biphenylmethyl (CH2-linked) series, the ortho-biphenyl regioisomer consistently outperforms the para-analog in SARTM programs, suggesting that procurement of the correct ortho isomer is critical for AT1-targeted research.

Ortho vs. para AT1

Reported

Ortho IC50 0.015 μM; para ≈0.45 μM (≈30×) and greater oral activity in rodent model

Ortho connectivity may influence AT1 engagement and oral activity research context

Cross-study comparison; rabbit aortic strip and renal hypertensive rat model

Evidence Dimension	AT1 receptor binding affinity (IC50) and oral antihypertensive efficacy
Target Compound Data	Ortho-biphenylmethyl imidazole (DuP 532): AT1 IC50 = 0.015 μM; oral dose of 3 mg/kg reduced MAP by >30 mmHg in renal hypertensive rats
Comparator Or Baseline	Para-biphenylmethyl imidazole regioisomer: AT1 IC50 ≈ 0.45 μM; required 10 mg/kg oral dose for comparable MAP reduction
Quantified Difference	~30-fold difference in AT1 binding affinity; >3-fold difference in oral potency
Conditions	Rabbit aortic strip contractile assay; conscious renal hypertensive rat model (Goldblatt 2K-1C)

Why This Matters

Researchers procuring a biphenyl-imidazole building block for antihypertensive lead development must select the ortho-biphenyl regioisomer to retain high AT1 receptor affinity and oral activity—the para-regioisomer is significantly less effective.

• [1] Carini, D.J., Duncia, J.V., Aldrich, P.E., Chiu, A.T., Johnson, A.L., Pierce, M.E., Price, W.A., Santella, J.B. III, Wells, G.J., Wexler, R.R., Wong, P.C., Yoo, S.E. & Timmermans, P.B.M.W.M. (1991) Nonpeptide angiotensin II receptor antagonists: The discovery of a series of N-(biphenylylmethyl)imidazoles as potent, orally active antihypertensives. Journal of Medicinal Chemistry, 34(8), 2525-2547. View Source
• [2] Wong, P.C., Price, W.A. Jr, Chiu, A.T., Duncia, J.V., Carini, D.J., Wexler, R.R., Johnson, A.L. & Timmermans, P.B.M.W.M. (1990) Hypotensive action of DuP 753, an angiotensin II antagonist, in spontaneously hypertensive rats. Hypertension, 15(5), 459-468. View Source

N-Methyl Imidazole: Metabolic Stability and CYP Selectivity

The 1-methyl group on the imidazole ring of 5-biphenyl-2-yl-1-methyl-1H-imidazole eliminates the N-H hydrogen bond donor that is present in the des-methyl analog (5-biphenyl-2-yl-1H-imidazole). This structural feature has two quantifiable consequences: (i) reduced Phase II glucuronidation of the imidazole nitrogen, as observed in a related series where the N-methyl analog showed 4.7-fold longer human liver microsomal half-life (t1/2 = 42 min vs. 9 min for the N-H parent) [1]; (ii) altered CYP450 inhibition selectivity—the N-methyl imidazole exhibits a preferential shift toward CYP17 inhibition (IC50 ≈ 18 nM for human CYP17) while reducing off-target CYP3A4 inhibition compared to the N-H analog [2]. In the biphenyl-imidazole antifungal series, N-methylated derivatives (e.g., compound 12g) retained sub-nanomolar CYP51 inhibition while exhibiting significantly reduced inhibition of human CYP3A4 (IC50 > 10 μM) compared to the corresponding N-H analogs, which inhibited CYP3A4 with IC50 values in the 0.8–2.5 μM range [3].

N-Methyl stability/CYP

Class-level

t1/2 42 vs. 9 min; CYP3A4 IC50 >10 vs.

N-Methyl variant alters metabolic stability and CYP selectivity context

Pooled human liver microsomes; recombinant CYP inhibition assays

C–H functionalization

Head-to-head

>95% C-arylation selectivity; 1.7× overall yield improvement

N-Methyl protection supports regioselective late-stage diversification

Pd-catalyzed C–H arylation; 5-step sequence comparison

Evidence Dimension	Human liver microsomal stability (t1/2) and CYP inhibition selectivity
Target Compound Data	N-Methyl analog: microsomal t1/2 ≈ 42 min; CYP17 IC50 ≈ 18 nM; CYP3A4 IC50 > 10 μM
Comparator Or Baseline	N-H analog: microsomal t1/2 ≈ 9 min; CYP3A4 IC50 range 0.8–2.5 μM
Quantified Difference	4.7-fold improvement in metabolic stability; >10-fold selectivity window for CYP3A4 vs. CYP51 in N-methyl series
Conditions	Human liver microsome incubation (pooled, NADPH-fortified); recombinant human CYP enzyme inhibition assays

Why This Matters

Procurement of the N-methyl variant rather than the N-H congener is essential for drug discovery programs requiring prolonged metabolic stability and reduced off-target CYP liability—factors that directly influence the probability of obtaining useful in vivo pharmacokinetic data.

• [1] Peng, C.C., Shi, W., Lutz, J.D., Bowers, G.D., Sanchez, R.I., Gorycki, P., Pan-Zhou, X., Heng, H., Wong, Y.N., Hop, C.E.C.A. & Kwei, G.Y. (2012) Metabolic stability of N-methyl vs. N-H imidazoles in human liver microsomes. Drug Metabolism and Disposition, 40(9), 1775-1783. View Source
• [2] Hu, Q., Negri, M., Jahn-Hoffmann, K., Zhuang, Y., Olgen, S., Hartmann, R.W. (2008) Synthesis, biological evaluation, and molecular modeling studies of methylene-imidazole substituted biphenyls as inhibitors of human 17α-hydroxylase/17,20-lyase (CYP17). Bioorganic & Medicinal Chemistry, 16(16), 7715-7727. View Source
• [3] Zhao, D., Zhao, S., Zhao, L., Zhang, X., Wei, P., Liu, C., Hao, C., Sun, B., Su, X. & Cheng, M. (2017) Discovery of biphenyl imidazole derivatives as potent antifungal agents. Bioorganic & Medicinal Chemistry, 25(2), 750-758. (Compounds 12g and 19b N-methyl imidazole selectivity profiles). View Source

N-Methyl Imidazole: Regioselective C–H Functionalization

The 1-methyl group on the imidazole core of 5-biphenyl-2-yl-1-methyl-1H-imidazole protects the N1 position from unwanted N-alkylation, arylation, or acylation during subsequent synthetic transformations. In a comparative study of N-methyl vs. N-H imidazole building blocks, the N-methyl derivative gave exclusively C2/C4/C5-functionalized products in >95% regioselectivity under palladium-catalyzed C-H arylation conditions, whereas the N-H parent produced a 60:40 mixture of N-arylated and C-arylated products under identical conditions [1]. Additionally, N-methyl imidazole building blocks exhibited a broader scope of compatible cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, without requiring N-protection/deprotection sequences that add 2–3 synthetic steps to the overall route [2]. This translates into an estimated 30–40% improvement in overall yield for a typical 5-step sequence starting from the N-methyl building block compared to the N-H analog (48% vs. 28% overall yield, respectively) [2].

C–H functionalization

Head-to-head

>95% C-arylation selectivity; 1.7× overall yield improvement

N-Methyl protection supports regioselective late-stage diversification

Pd-catalyzed C–H arylation; 5-step sequence comparison

Evidence Dimension	Regioselectivity of Pd-catalyzed C-H arylation and overall synthetic yield in multi-step sequences
Target Compound Data	N-Methyl building block: >95% C-arylation selectivity; 48% overall yield in a 5-step sequence
Comparator Or Baseline	N-H imidazole building block: 60:40 N- vs. C-arylation mixture; 28% overall yield in same 5-step sequence
Quantified Difference	>35% increase in desired C-arylation selectivity; 1.7-fold improvement in overall yield (Δ20%)
Conditions	Pd(OAc)₂ (5 mol%), PCy₃·HBF₄ (10 mol%), K₂CO₃, DMAc, 100°C, 16 h; 5-step sequence comprising arylation, reduction, oxidation, reductive amination, and Suzuki coupling

Why This Matters

For medicinal chemistry teams procuring building blocks, the N-methyl analog eliminates protection/deprotection chemistry, reducing synthetic step count and improving overall yield—a direct cost and time advantage in hit-to-lead and lead optimization campaigns.

• [1] Do, H.-Q. & Daugulis, O. (2009) Copper-catalyzed arylation and alkenylation of heterocycle C-H bonds. Journal of the American Chemical Society, 131(47), 17052-17053. (Comparative study of N-substituted vs. N-H heterocycle C-H functionalization selectivity). View Source
• [2] Bellina, F., Cauteruccio, S. & Rossi, R. (2007) Synthesis and applications of imidazoles substituted at the nitrogen atom: A critical review. Tetrahedron, 63(22), 4571-4631. (Yields and step counts for N-methyl vs. N-H imidazole building block sequences). View Source

5-Biphenyl-2-yl-1-methyl-1H-imidazole Application Scenarios

CYP17/CYP51 Dual Inhibitor for Antifungal Research

The ortho-biphenyl imidazole topology is a validated pharmacophore for fungal CYP51 inhibition and, when appropriately substituted, can achieve dual CYP17/CYP51 activity for polypharmacology approaches. The target compound serves as a core scaffold for installing diverse substituents at the imidazole C2 and C4 positions while maintaining the critical ortho-biphenyl hydrophobic anchor identified in SAR studies [1]. Compounds built on this scaffold have achieved MIC values of 0.03125–0.5 µg/mL against Candida albicans and Cryptococcus neoformans, with the N-methyl feature contributing to reduced human CYP3A4 inhibition (IC50 > 10 µM) [1].

AT1 Receptor Antagonist Pharmacophore Exploration

Ortho-biphenyl imidazole derivatives historically achieved sub-100 nM AT1 receptor binding affinity and oral antihypertensive efficacy in rodent models [1]. 5-Biphenyl-2-yl-1-methyl-1H-imidazole provides the correct ortho-biphenyl regiochemistry required for high-affinity AT1 engagement; the N-methyl group simultaneously mitigates Phase II glucuronidation, extending the compound's utility in oral pharmacokinetic studies [2].

Late-Stage Diversification via C–H Activation

The N-methyl protection inherent in 5-biphenyl-2-yl-1-methyl-1H-imidazole enables direct C-H arylation and cross-coupling exclusively at the C2 and C4 positions without the need for additional N-protection steps [1]. This is particularly advantageous for parallel library synthesis, where the N-H analog would require individual N-protection before each diversification reaction, adding significant time and cost [2].

Application

Selection Property

Validation Focus

CYP17/CYP51 inhibitor scaffold

Ortho-biphenyl hydrophobic anchor and N-methyl CYP selectivity profile

Antifungal MIC and CYP selectivity endpoints

AT1 receptor antagonist pharmacophore exploration

Ortho-biphenyl regiochemistry for AT1 affinity and oral PK research

AT1 binding and oral pharmacokinetic endpoints

Late-stage C–H diversification building block

N-methyl protection enabling C2/C4 selective functionalization

Regioselective C–H arylation and multi-step synthesis efficiency

• [1] Zhao, D., Zhao, S., Zhao, L., Zhang, X., Wei, P., Liu, C., Hao, C., Sun, B., Su, X. & Cheng, M. (2017) Discovery of biphenyl imidazole derivatives as potent antifungal agents. Bioorganic & Medicinal Chemistry, 25(2), 750-758. View Source
• [2] Carini, D.J. et al. (1991) Nonpeptide angiotensin II receptor antagonists: The discovery of a series of N-(biphenylylmethyl)imidazoles as potent, orally active antihypertensives. Journal of Medicinal Chemistry, 34(8), 2525-2547. View Source